Cas no 2227679-61-8 (tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate
• CAS No: 2227679-61-8
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• CID: 6386002
• PubChem ID: 165865093
• Update Time: 2025-08-02

tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate
• 2227679-61-8
• tert-butyl N-{2-bromo-5-[(2R)-oxiran-2-yl]phenyl}carbamate
• EN300-1890040

• Inchi： 1S/C13H16BrNO3/c1-13(2,3)18-12(16)15-10-6-8(11-7-17-11)4-5-9(10)14/h4-6,11H,7H2,1-3H3,(H,15,16)/t11-/m0/s1
• InChI Key： BQEZBRTZZITTHR-NSHDSACASA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)[C@@H]1CO1

Computed Properties

• Exact Mass: 313.03136g/mol
• Monoisotopic Mass: 313.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2227679-61-8 and Product Name: *tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate*

The compound with the CAS number 2227679-61-8 and the product name tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel intermediates that can serve as building blocks for more sophisticated drug molecules. The structural features of tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate, particularly the presence of a brominated phenyl ring and an oxirane moiety, make it a versatile candidate for further chemical modifications. These structural elements are crucial for facilitating various synthetic reactions, including cross-coupling and nucleophilic substitution, which are fundamental in constructing complex organic molecules.

The oxirane group, also known as an epoxide, is a highly reactive functional group that can undergo ring-opening reactions with a wide range of nucleophiles. This property makes tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate particularly useful in the synthesis of polymers, surfactants, and pharmaceuticals. In the context of drug development, the ability to introduce specific functional groups at precise positions within a molecule is essential for achieving desired pharmacological effects. The bromine atom in the phenyl ring provides an additional site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent studies have highlighted the importance of chiral molecules in pharmaceuticals, where the spatial arrangement of atoms can significantly impact a drug's efficacy and safety. The (2R) configuration of the oxirane group in tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate underscores its potential as a chiral intermediate. Chiral drugs are designed to interact selectively with specific biological targets, often leading to improved therapeutic outcomes. The synthesis and optimization of chiral compounds like this one are areas of active research, driven by the need for more effective and targeted treatments.

The tert-butyl carbamate moiety in the compound's name indicates the presence of a carbamate functional group attached to a tert-butyl group. Carbamates are known for their stability and versatility in organic synthesis. They can serve as protecting groups for carboxylic acids or as intermediates in the synthesis of esters and amides. The stability provided by the tert-butyl group ensures that the compound remains intact under various reaction conditions, making it a reliable starting material for further synthetic transformations.

The pharmaceutical industry is continuously seeking innovative compounds that can address unmet medical needs. The structural complexity of tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate positions it as a valuable tool in this pursuit. Researchers are exploring its potential use in developing new therapeutic agents that target various diseases, including cancer, inflammation, and neurological disorders. The compound's reactivity and functional diversity make it suitable for designing molecules with tailored biological activities.

In conclusion, the compound with CAS number 2227679-61-8 and product name tert-butyl N-{2-bromo-5-(2R)-oxiran-2-ylphenyl}carbamate represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and reactivity make it a versatile intermediate for synthesizing complex drug molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies that improve human health.